(3-Nitrophenyl)urea

• IUPAC Name: (3-nitrophenyl)urea
• InChI: InChI=1S/C7H7N3O3/c8-7(11)9-5-2-1-3-6(4-5)10(12)13/h1-4H,(H3,8,9,11)
• InChI Key: UUIRARUHMZIJCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)N
• Molecular Formula: C7H7N3O3
• DSSTOX Substance ID: DTXSID10392140
• Molecular Weight: 181.15 g/mol
• CAS No.: 13142-61-5

Description

“(3-Nitrophenyl)urea” is a chemical compound with the linear formula C7H7N3O3. It contains a total of 20 bonds, including 13 non-H bonds, 9 multiple bonds, 2 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 urea derivative, and 1 nitro group (aromatic).

Synthesis Analysis

The synthesis of N-substituted ureas, such as “this compound”, can be achieved by a practically simple, catalyst-free, and scalable method. This involves the nucleophilic addition of amines to potassium isocyanate in water without an organic co-solvent. The most common method for the synthesis of N-substituted ureas involves the reaction of isocyanates or carbamoyl chlorides with ammonia.

Molecular Structure Analysis

“this compound” has a molecular weight of 181.152. It contains a total of 20 atoms, including 7 Hydrogen atoms, 7 Carbon atoms, 3 Nitrogen atoms, and 3 Oxygen atoms.

Chemical Reactions Analysis

“this compound” can participate in various chemical reactions. For instance, it can bind halides and oxoanions, showing a specific order of fluoride > chloride > bromide > iodide for halides, and dihydrogen phosphate > hydrogen sulfate > nitrate > perchlorate for oxoanions.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 181.152. It contains a total of 20 bonds, including 13 non-H bonds, 9 multiple bonds, 2 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 urea derivative, and 1 nitro group (aromatic).

Scientific Research Applications

(3-Nitrophenyl)urea is used in a variety of scientific research applications, including the study of biochemical and physiological processes. It is used as a substrate for enzymes in the study of enzyme kinetics, as a reagent in the synthesis of organic compounds, and as a ligand in the study of protein-ligand interactions. Additionally, it is used in the study of the metabolism of drugs, as well as in the study of the metabolism of xenobiotics.

Mechanism of Action

Target of Action

Urea derivatives are known to have a wide spectrum of biological activities . They can interact with various biological targets, but the specific targets can vary greatly depending on the exact structure of the urea derivative.

Mode of Action

The mode of action of urea derivatives can also vary widely. Some urea derivatives have been found to have antimicrobial activity, suggesting they interact with targets in bacteria to inhibit their growth .

Biochemical Pathways

Urea itself is a key component of the urea cycle, a biochemical pathway in the liver that converts ammonia into urea for excretion . .

Advantages and Limitations for Lab Experiments

One of the major advantages of using (3-Nitrophenyl)urea in laboratory experiments is its ease of synthesis and availability. Additionally, it is relatively inexpensive and can be stored for long periods of time without decomposition. However, there are some limitations to using this compound in laboratory experiments. It is not very soluble in organic solvents, and it is sensitive to light and heat, making it difficult to use in certain experiments.

Future Directions

The future of (3-Nitrophenyl)urea research is promising. One potential direction is the use of the compound as a drug delivery system, as it has been shown to be capable of delivering drugs to target tissues in a controlled manner. Additionally, the compound could be used to study the effects of environmental pollutants on biochemical and physiological processes. Furthermore, it could be used in the synthesis of new organic compounds, such as polymers and nanomaterials. Finally, its use in the study of enzyme kinetics and protein-ligand interactions could be used to further our understanding of the biochemical and physiological processes that underlie disease.

Safety and Hazards

“(3-Nitrophenyl)urea” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation.

Biochemical Analysis

Biochemical Properties

(3-Nitrophenyl)urea has been found to interact with various enzymes and proteins. For instance, it has been used as a chromogenic signal group in a chitosan-based colorimetric anion receptor, with the urea moiety serving as the recognition site . The receptor was found to selectively recognize and sense certain anions, forming complexes with them .

Molecular Mechanism

The molecular mechanism of action of this compound is largely dependent on its interactions with other biomolecules. For example, in the case of the chitosan-based anion receptor, this compound forms complexes with certain anions, which could potentially influence enzyme activity and gene expression .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound over time in laboratory settings have not been extensively studied. Its use in the chitosan-based anion receptor suggests that it may have long-term effects on cellular function .

Metabolic Pathways

Its ability to form complexes with certain anions suggests that it could potentially interact with various enzymes or cofactors .

Synthesis routes and methods

Procedure details

Ammonia was bubbled into a solution of 3-nitrophenylisocyanate (1.5 g, 9.1 mmol) for ten minutes. The reaction mixture was then concentrated and the resulting yellow solid was washed with ether (200 mL) to afford N-(3-nitrophenyl)-urea (1.35 g, 7.5 mmol).